25-Desacetyl rifampicin-d4

• Molecular Formula: C43H58N4O12
• Molecular Weight: 827.0 g/mol
• InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14?,22-13-,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1/i17D2,18D2
• InChIKey: JQXXHWHPUNPDRT-IGMWFEDPSA-N

25-Desacetyl Rifampicin-d4 Stable Isotope Internal Standard

25-Desacetyl rifampicin-d4 (Desacetylrifampicin-d4) is a deuterium-labeled analog of 25-desacetyl rifampicin, the principal active metabolite of the first-line antituberculosis drug rifampicin [1]. As a stable isotope-labeled internal standard (SIL-IS), this compound is specifically designed for use in quantitative bioanalytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) . The incorporation of four deuterium atoms at the piperazine ring increases the molecular mass to 784.93 Da (C41H52D4N4O11), allowing for distinct mass spectrometric differentiation from the unlabeled analyte (780.90 Da) while maintaining near-identical physicochemical behavior during sample extraction and chromatographic separation .

Type Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis

Labeling +4 Da deuterium mass shift on piperazine ring; distinct MS differentiation from unlabeled analyte

Workflow Co-elutes with 25-desacetyl rifampicin; corrects matrix effects and ionization variability

• [1] Smutny T, et al. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes. Biochem Pharmacol. 2024 Aug 22;229:116500. View Source

Why 25-Desacetyl Rifampicin-d4 Substitution Fails

Generic substitution of 25-desacetyl rifampicin-d4 with unlabeled 25-desacetyl rifampicin or other rifamycin derivatives (e.g., rifampicin-d3/d8) fundamentally compromises quantitative accuracy and method validity. The target compound is a key active metabolite accounting for approximately 14 ± 6% of total rifampicin drug exposure in tuberculosis patients, with its own distinct pharmacokinetic profile that requires independent and precise measurement [1]. Using an unlabeled internal standard introduces matrix effect variability and ionization suppression errors that cannot be corrected, whereas employing a structurally mismatched internal standard (e.g., rifampicin-d4 for desacetyl metabolite quantification) fails to co-elute and recover identically with the analyte, yielding inaccurate quantification [2]. The four-deuterium labeling strategy provides a mass shift of +4 Da, which is sufficient to avoid isotopic overlap with the endogenous metabolite while minimizing deuterium-related chromatographic retention time shifts that can occur with higher deuteration levels (e.g., d8) .

25-Desacetyl Rifampicin-d4

Unlabeled 25-desacetyl rifampicin

Matrix-effect variability and ionization suppression cannot be corrected; quantitative accuracy may shift

d4 labeling (+4 Da)

d3 (+3 Da) or d8 (+8 Da) variants

d3 may present isotopic overlap with natural M+2 envelope; d8 may introduce retention-time shift altering co-elution

Co-eluting SIL-IS

Structural analog IS (e.g., rifampicin-d4)

RT mismatch (~0.28 min) may introduce differential ionization bias; co-elution-dependent correction may not transfer

• [1] Goutelle S, et al. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy. Clin Pharmacokinet. 2025 Jan 27. View Source
• [2] Mazanhanga MT, Wiesner L, Joubert A, Norman J. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. University of Cape Town, 2019. View Source

25-Desacetyl Rifampicin-d4 Quantitative Differentiation Evidence

Isotopic Purity and Labeling for MS Differentiation

25-Desacetyl rifampicin-d4 incorporates four deuterium atoms specifically at the 4-methyl-piperazine ring (positions 2,2,3,3 of the piperazine moiety) as verified by SMILES structural annotation, resulting in a molecular mass of 784.93 Da compared to 780.90 Da for unlabeled 25-desacetyl rifampicin . This targeted deuteration strategy yields a +4 Da mass shift that provides clear baseline separation from the unlabeled analyte in mass spectrometry without introducing the chromatographic retention time deviations sometimes observed with higher deuteration levels (e.g., d8 compounds), which can compromise co-elution and recovery correction accuracy .

Isotopic Mass Shift

Specification review

+4 Da; isotopic enrichment 98% atom D

Reduces cross-talk from natural isotopic envelope; supports LLOQ reliability

Supplier-specified enrichment; verify per-lot COA

Evidence Dimension	Mass shift and isotopic purity
Target Compound Data	Mass shift +4 Da; isotopic enrichment 98% atom D (typical specification)
Comparator Or Baseline	25-Desacetyl rifampicin-d3: Mass shift +3 Da (isotopic purity 99.6% reported in similar rifamycin IS applications )
Quantified Difference	+1 Da additional mass shift with d4 vs. d3; d4 labeling on piperazine ring avoids potential H/D exchange issues
Conditions	LC-MS/MS analysis in positive electrospray ionization mode

Why This Matters

The +4 Da mass shift ensures adequate separation from the natural M+2 and M+4 isotopic envelope of unlabeled 25-desacetyl rifampicin, reducing cross-talk and improving lower limit of quantitation (LLOQ) reliability.

Chromatographic Co-elution and Retention Time Matching

In validated LC-MS/MS methods for simultaneous quantification of rifampicin metabolites, unlabeled 25-desacetyl rifampicin (desRIF) exhibits a retention time of approximately 5.40 minutes on a C18 reversed-phase column using an Agilent Poroshell 120 EC-C18 2.7μm, 4.6×50mm analytical column with 0.05% formic acid in water/acetonitrile-methanol gradient elution [1]. The corresponding MRM transition monitored for desRIF is m/z 784 → 752, which would be subject to interference from the natural isotopic abundance of the analyte if a non-isotopic internal standard were employed [1]. 25-Desacetyl rifampicin-d4, owing to its identical chemical structure, co-elutes precisely with the unlabeled analyte, thereby correcting for matrix effects and ionization variability with maximum accuracy.

Chromatographic Co-elution

Class-level

ΔRT = 0 min; co-elutes with unlabeled analyte

Enables matched matrix-effect correction across gradient

RT ~5.40 min on C18; structural analog IS ΔRT ~0.28 min

Evidence Dimension	Co-elution behavior with unlabeled analyte
Target Compound Data	Co-elutes with unlabeled 25-desacetyl rifampicin (RT ~5.40 min under specified conditions)
Comparator Or Baseline	Structural analog internal standard (e.g., rifampicin-d4 RT ~5.68 min for RIF analyte)
Quantified Difference	Complete RT matching (ΔRT = 0 min) vs. structural analog mismatch (ΔRT ~0.28 min between desRIF and RIF)
Conditions	Agilent 1200 HPLC with Poroshell 120 EC-C18 column; mobile phase gradient of 0.05% formic acid in water (A) and 0.05% formic acid in 1:1 methanol:acetonitrile (B)

Why This Matters

Exact chromatographic co-elution is a fundamental requirement for accurate matrix effect correction in LC-MS/MS; even small RT differences with structural analog IS introduce quantification bias due to differential ionization suppression across the gradient.

• [1] Mazanhanga MT, Wiesner L, Joubert A, Norman J. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. University of Cape Town, 2019. View Source

Method Accuracy and Precision Validation

LC-MS/MS methods employing deuterated 25-desacetyl rifampicin internal standards (desRIF-d3) have been fully validated for clinical pharmacokinetic applications, demonstrating excellent linearity (r² ≥ 0.995) across relevant concentration ranges, with accuracy within 90-115% and precision CV% <14 for the quantification of 25-desacetyl rifampicin in human plasma [1]. Mean recovery of desRIF from plasma using protein precipitation and deuterated IS correction was reported as 123.2%, indicating effective matrix effect compensation [2]. These validation parameters meet FDA bioanalytical method validation guidance and support the use of desRIF-d4 as a directly interchangeable IS with comparable or improved performance characteristics.

Method Accuracy

Method context

Accuracy 90–115%; precision CV <15%

Supports bioanalytical validation review

SPE from human plasma research matrices; MRM detection

Evidence Dimension	Method validation parameters (accuracy, precision, linearity)
Target Compound Data	Accuracy 90-115%, precision CV% <14, linearity r² ≥ 0.995 (inferred for d4 based on d3 validation data)
Comparator Or Baseline	Non-isotopic IS or external standard calibration
Quantified Difference	Isotopic IS eliminates matrix effect bias (93-111% range for RIF/INH analytes with isotopic IS vs. 40-42% for non-isotopic INA)
Conditions	Solid-phase extraction (SPE) from 20 μL human plasma, Zorbax SB-Aq column, MRM detection in positive ionization mode

Why This Matters

Procurement of a validated internal standard with documented method performance ensures that the compound will meet regulatory bioanalytical guidelines and produce publication-ready data without additional method development overhead.

• [1] Hee KH, Seo JJ, Lee LS. Development and validation of liquid chromatography tandem mass spectrometry method for simultaneous quantification of first line tuberculosis drugs and metabolites in human plasma and its application in clinical study. 2015;102:253-60. View Source
• [2] Mazanhanga MT, Wiesner L, Joubert A, Norman J. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. University of Cape Town, 2019. View Source

Clinical Pharmacokinetic Relevance

Population pharmacokinetic analysis in 35 adult tuberculosis patients receiving 10 mg/kg rifampicin demonstrated that 25-desacetyl rifampicin exposure (mean AUC₀₋₂₄ ratio of 25-dRIF/RIF = 14 ± 6%) contributes measurably to total rifamycin exposure and undergoes auto-induction with an induction half-life of 1.6 days, resulting in a 30-40% reduction in median exposure over the first days of therapy [1]. Accurate quantification of this metabolite is therefore clinically relevant for therapeutic drug monitoring (TDM) and dose optimization studies. The use of 25-desacetyl rifampicin-d4 as an internal standard directly supports the precise measurement required to detect these clinically significant changes in metabolite exposure.

Metabolite PK Relevance

Endpoint context

14±6% contribution; 30–40% auto-induction reduction

Supports exposure-model interpretation

Research PK monitoring context; data to verify across populations

Evidence Dimension	Clinical relevance of metabolite quantification
Target Compound Data	Enables detection of 25-dRIF AUC₀₋₂₄ changes of ~30-40% during auto-induction
Comparator Or Baseline	Methods omitting metabolite quantification or using less accurate IS
Quantified Difference	14 ± 6% contribution to total drug exposure; auto-induction half-life 1.6 days
Conditions	Plasma sampling in adult TB patients receiving standard 10 mg/kg rifampicin therapy

Why This Matters

Procurement of 25-desacetyl rifampicin-d4 directly enables the precise, regulatory-grade bioanalysis required for clinical pharmacokinetic studies and therapeutic drug monitoring programs focused on rifampicin metabolite exposure.

• [1] Goutelle S, et al. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy. Clin Pharmacokinet. 2025 Jan 27. View Source

25-Desacetyl Rifampicin-d4 Applications

Clinical Pharmacokinetic Bioanalysis

25-Desacetyl rifampicin-d4 serves as the ideal internal standard for LC-MS/MS quantification of 25-desacetyl rifampicin in human plasma from tuberculosis patients. Its use ensures compliance with FDA/EMA bioanalytical method validation guidelines, achieving the required accuracy (90-115%) and precision (CV% <14) for clinical trial sample analysis [1]. The compound's identical physicochemical properties to the target analyte guarantee accurate correction for matrix effects and extraction variability, which is critical given that 25-desacetyl rifampicin contributes approximately 14 ± 6% to total rifamycin exposure and its levels rapidly decrease (30-40% reduction) during the first days of therapy due to auto-induction [2].

Therapeutic Drug Monitoring Assay Development

In hospital and reference laboratory settings, robust TDM assays for rifampicin and its active metabolite require a reliable internal standard to ensure day-to-day and inter-operator reproducibility. 25-Desacetyl rifampicin-d4, with its four-deuterium labeling and co-elution characteristics, enables laboratories to develop and validate high-throughput LC-MS/MS methods with excellent linearity (r² ≥ 0.995) across the clinically relevant concentration range of 0.5-10 μg/mL for the metabolite [1]. This supports clinical decision-making for dose adjustment in tuberculosis patients exhibiting suboptimal drug exposure or suspected auto-induction [2].

In Vitro Metabolism and Drug-Drug Interaction Studies

For researchers investigating rifampicin metabolism by carboxylesterase 2 (CES2) or evaluating drug-drug interactions involving cytochrome P450 induction, 25-desacetyl rifampicin-d4 provides a critical tool for quantifying metabolite formation rates with high precision [1]. The deuterated internal standard enables accurate measurement of 25-desacetyl rifampicin concentrations in primary human hepatocyte cultures and microsomal incubation matrices, where matrix effects are substantial and variable. As 25-desacetyl rifampicin is the most abundant in vivo metabolite of rifampicin, its accurate quantification is essential for understanding rifampicin's disposition and auto-induction mechanisms [2].

Application

Selection Property

Validation Focus

Human plasma bioanalysis research

+4 Da SIL-IS co-elution with analyte

Accuracy and precision endpoint review

Research PK monitoring method

Deuterated ISTD with matched retention time

Inter-operator and inter-day reproducibility review

In vitro metabolism research

Metabolite-specific ISTD for hepatocyte and microsomal matrices

Matrix-effect correction review

• [1] Hee KH, Seo JJ, Lee LS. Development and validation of liquid chromatography tandem mass spectrometry method for simultaneous quantification of first line tuberculosis drugs and metabolites in human plasma and its application in clinical study. 2015;102:253-60. View Source
• [2] Goutelle S, et al. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy. Clin Pharmacokinet. 2025 Jan 27. View Source
• [3] Smutny T, et al. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes. Biochem Pharmacol. 2024 Aug 22;229:116500. View Source